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Compound of Interest

Compound Name: Boc-p-iodo-DL-Phe-OH

Cat. No.: B558093

Essential Safety and Handling Guide for Boc-p-iodo-
DL-Phe-OH

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of Boc-p-iodo-DL-Phe-OH (Boc-4-iodo-DL-phenylalanine). Adherence to these
procedures is critical for ensuring laboratory safety and maintaining a secure research
environment.

Hazard Identification and Chemical Properties

While Boc-p-iodo-DL-Phe-OH is not classified as hazardous under the 2012 OSHA Hazard
Communication Standard, it is imperative to handle it with care as with all laboratory chemicals.
[1] Potential, though unclassified, hazards include skin, eye, and respiratory tract irritation.

Key chemical properties are summarized below:
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Property Value

CAS Number 62129-44-6

Molecular Formula C14H18INO4

Molecular Weight 391.20 g/mol [2][3]

Appearance White to off-white powder or solid[3][4]
Melting Point 150 °C (302 °F)[1][5]

Store in a dry, cool, and well-ventilated place at

Storage ) ]
0-8 °C.[1][3][4] Keep containers tightly closed.[1]

Personal Protective Equipment (PPE)

The following table outlines the recommended personal protective equipment for handling Boc-
p-iodo-DL-Phe-OH in various laboratory settings.
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Respiratory

Operation Eye Protection Hand Protection  Body Protection )
Protection
Type N95 (US)
Safety glasses
- L : : or type P1 (EN
Weighing and with side shields Chemical- _
) ) ) o Laboratory coat. 143) dust mask if
preparing or chemical resistant nitrile o _
) [6][8] weighing outside
solutions splash goggles. gloves.[6][7] ,
of a ventilated
[61[7]
enclosure.[2][5]
Not generally
) required if
) Safety glasses Chemical- )
Routine Laboratory coat. handled in a

laboratory use

with side shields.

resistant nitrile

(8]

fume hood or

7 loves.[7
7l g 7l well-ventilated
area.
) N95 respirator to
) ] Chemical-
Cleaning up Chemical splash ] o Laboratory coat. prevent
i resistant nitrile ) )
small spills goggles.[6][7] [8] inhalation of
gloves.[6][7]
dust.[2]
) ) A properly fitted
_ Double-gloving Chemical- _
Chemical splash ) ) ) respirator may
Large-scale with chemical- resistant apron _
) goggles and a ) o be required
operations resistant nitrile over a laboratory

face shield.[6][7]

gloves.

coat.

based on a risk

assessment.

Operational and Disposal Plans
Safe Handling Protocol

o Preparation: Before handling, ensure you have read the Safety Data Sheet (SDS) and are

familiar with the potential hazards.[1][3][5] Work in a well-ventilated area, preferably a

chemical fume hood, especially when handling the powder.[9]

o Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.
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» Handling: Avoid direct contact with the skin, eyes, and clothing.[1] Avoid the formation of dust
and aerosols.[10] Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid.

o Storage: Keep the container tightly closed when not in use.[1] Store in a designated, cool,
and dry area away from incompatible materials such as strong oxidizing agents and acids.
[10]

Disposal Plan

All waste containing Boc-p-iodo-DL-Phe-OH must be treated as chemical waste and disposed
of according to institutional and local regulations.

e Solid Waste: Collect any solid waste, including contaminated weighing paper and gloves, in
a clearly labeled, sealed container for chemical waste.

e Solutions: Absorb liquid waste containing this compound with an inert material (e.qg.,
vermiculite, sand) and place it in a sealed container for chemical waste.

o Labeling: Label all waste containers with "Hazardous Waste" and the full chemical name:
"Boc-p-iodo-DL-Phe-OH".

» Final Disposal: Contact your institution's Environmental Health and Safety (EHS) department
for pickup and disposal of the chemical waste.[11] Do not dispose of this compound down
the drain or in regular trash.[8][11]

Spill and Emergency Procedures
e Small Spills:

Ensure the area is well-ventilated.

o

[¢]

Wearing appropriate PPE (safety goggles, gloves, lab coat, and N95 respirator), carefully
sweep up the solid material.[10]

[¢]

Place the spilled material into a labeled container for chemical waste.

[¢]

Clean the spill area with a damp cloth, and dispose of the cloth as chemical waste.[11]
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e Large Spills:

o Evacuate the immediate area.

o Alert others in the vicinity.

o Contact your institution's EHS or emergency response team immediately.[11]
o First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also
under the eyelids.[1]

o Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes.

[11[5]
o Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[1]
o Ingestion: Rinse mouth with water and drink plenty of water. Seek medical attention.[1]

Visual Workflow Guides

The following diagrams illustrate the standard operating procedures for handling Boc-p-iodo-
DL-Phe-OH.
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Caption: Workflow for the safe handling of Boc-p-iodo-DL-Phe-OH.
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Caption: Procedural workflow for responding to a spill of Boc-p-iodo-DL-Phe-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b558093#personal-protective-equipment-for-handling-
boc-p-iodo-dI-phe-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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